Cas no 3469-09-8 (6-methoxy-2,3-dihydro-1H-inden-1-ol)

• Product Name: 6-methoxy-2,3-dihydro-1H-inden-1-ol
• CAS No: 3469-09-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD11219506
• CID: 919430
• PubChem ID: 12374669
• Update Time: 2025-04-19

6-methoxy-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2,3-dihydro-1H-inden-1-ol
• HS-4316
• MFCD11219506
• 2,3-DIHYDRO-6-METHOXY-1H-INDEN-1-OL
• AKOS005216919
• 6-methoxy-1-indanol
• N14436
• 3469-09-8
• IAVGAIAOOXUVAD-UHFFFAOYSA-N
• SCHEMBL326892
• DB-333585
• EN300-296108
• 6-Methoxy-2,3-dihydro-lH-indenol
• AKOS017419765
• 6-methoxyindan-1-ol

• MDL： MFCD11219506
• Inchi： 1S/C10H12O2/c1-12-8-4-2-7-3-5-10(11)9(7)6-8/h2,4,6,10-11H,3,5H2,1H3
• InChI Key： IAVGAIAOOXUVAD-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CC1)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes